Cas no 70314-82-8 (N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride)

• Product Name: N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride
• CAS No: 70314-82-8
• MF: C₁₀H₉ClF₃N
• MW: 235.633372068405
• CID: 5667589
• PubChem ID: 12471735
• Update Time: 2023-10-11

N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• CZAHPHJKXXXZAO-DHDCSXOGSA-N
• N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride

• Inchi： 1S/C10H9ClF3N/c1-6-3-4-8(7(2)5-6)15-9(11)10(12,13)14/h3-5H,1-2H3/b15-9-
• InChI Key： CZAHPHJKXXXZAO-DHDCSXOGSA-N
• SMILES： Cl/C(/C(F)(F)F)=N\C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 235.0375615g/mol
• Monoisotopic Mass: 235.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.4Ų